- Discovery of a Benzamide Derivative That Protects Pancreatic β-Cells against Endoplasmic Reticulum Stress, Journal of Medicinal Chemistry, 2017, 60(14), 6191-6204
Cas no 917747-57-0 (2-Piperidin-1-ylmethyl-benzoic acid)
917747-57-0 structure
Product Name:2-Piperidin-1-ylmethyl-benzoic acid
CAS No:917747-57-0
MF:C13H17NO2
MW:219.279583692551
MDL:MFCD08690199
CID:892589
PubChem ID:23009684
Update Time:2024-10-26
2-Piperidin-1-ylmethyl-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Piperidin-1-ylmethyl)benzoic acid
- 2-Piperidin-1-ylmethyl-benzoic acid
- 2-(1-Piperidinylmethyl)-benzoic acid HCl
- 2-[(Piperidin-1-yl)methyl]benzoic acid
- 917747-57-0
- 2-((Piperidin-1-yl)methyl)benzoic acid
- DTXSID70629762
- SB43494
- CS-0186451
- SCHEMBL11361974
- DB-228243
- EN300-1197077
- MFCD08690199
- 2-(piperidin-1-ylmethyl)benzoicacid
- TS-03144
- AKOS000303398
-
- MDL: MFCD08690199
- Inchi: 1S/C13H17NO2/c15-13(16)12-7-3-2-6-11(12)10-14-8-4-1-5-9-14/h2-3,6-7H,1,4-5,8-10H2,(H,15,16)
- InChI Key: SETGNIQLYMGVGH-UHFFFAOYSA-N
- SMILES: O=C(C1C(CN2CCCCC2)=CC=CC=1)O
Computed Properties
- Exact Mass: 219.12600
- Monoisotopic Mass: 219.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
- XLogP3: -0.2
Experimental Properties
- PSA: 40.54000
- LogP: 2.30860
2-Piperidin-1-ylmethyl-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155438-5g |
2-(Piperidin-1-ylmethyl)benzoic acid |
917747-57-0 | 95% | 5g |
$825 | 2021-08-05 | |
| Alichem | A129004672-1g |
2-(Piperidin-1-ylmethyl)benzoic acid |
917747-57-0 | 95% | 1g |
$729.27 | 2023-08-31 | |
| Alichem | A129004672-5g |
2-(Piperidin-1-ylmethyl)benzoic acid |
917747-57-0 | 95% | 5g |
$2030.13 | 2023-08-31 | |
| Fluorochem | 059270-250mg |
2-Piperidin-1-ylmethyl-benzoic acid |
917747-57-0 | 95% | 250mg |
£160.00 | 2022-03-01 | |
| Fluorochem | 059270-2g |
2-Piperidin-1-ylmethyl-benzoic acid |
917747-57-0 | 95% | 2g |
£598.00 | 2022-03-01 | |
| Matrix Scientific | 033620-500mg |
2-Piperidin-1-ylmethyl-benzoic acid |
917747-57-0 | 500mg |
$246.00 | 2023-09-11 | ||
| Matrix Scientific | 033620-1g |
2-Piperidin-1-ylmethyl-benzoic acid |
917747-57-0 | 1g |
$378.00 | 2023-09-11 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HX725-200mg |
2-Piperidin-1-ylmethyl-benzoic acid |
917747-57-0 | 95% | 200mg |
735.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HX725-50mg |
2-Piperidin-1-ylmethyl-benzoic acid |
917747-57-0 | 95% | 50mg |
294.0CNY | 2021-07-14 | |
| Fluorochem | 059270-1g |
2-Piperidin-1-ylmethyl-benzoic acid |
917747-57-0 | 95% | 1g |
£372.00 | 2022-03-01 |
2-Piperidin-1-ylmethyl-benzoic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; overnight, rt
1.2 pH 5
1.2 pH 5
Reference
2-Piperidin-1-ylmethyl-benzoic acid Raw materials
2-Piperidin-1-ylmethyl-benzoic acid Preparation Products
2-Piperidin-1-ylmethyl-benzoic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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